Cas no 2138028-56-3 (1-[1-(Methylamino)cyclopropyl]propan-1-one)
1-[1-(Methylamino)cyclopropyl]propan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2138028-56-3
- 1-[1-(methylamino)cyclopropyl]propan-1-one
- EN300-799638
- 1-[1-(Methylamino)cyclopropyl]propan-1-one
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- Inchi: 1S/C7H13NO/c1-3-6(9)7(8-2)4-5-7/h8H,3-5H2,1-2H3
- InChI Key: JDZHITARGBMPGG-UHFFFAOYSA-N
- SMILES: O=C(CC)C1(CC1)NC
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1Ų
1-[1-(Methylamino)cyclopropyl]propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-799638-0.05g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 0.05g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-799638-0.1g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 0.1g |
$804.0 | 2024-05-21 | |
| Enamine | EN300-799638-0.25g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 0.25g |
$840.0 | 2024-05-21 | |
| Enamine | EN300-799638-0.5g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 0.5g |
$877.0 | 2024-05-21 | |
| Enamine | EN300-799638-1.0g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 1.0g |
$914.0 | 2024-05-21 | |
| Enamine | EN300-799638-2.5g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 2.5g |
$1791.0 | 2024-05-21 | |
| Enamine | EN300-799638-5.0g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 5.0g |
$2650.0 | 2024-05-21 | |
| Enamine | EN300-799638-10.0g |
1-[1-(methylamino)cyclopropyl]propan-1-one |
2138028-56-3 | 95% | 10.0g |
$3929.0 | 2024-05-21 |
1-[1-(Methylamino)cyclopropyl]propan-1-one Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 1-[1-(Methylamino)cyclopropyl]propan-1-one
Professional Introduction to Compound with CAS No. 2138028-56-3 and Product Name: 1-[1-(Methylamino)cyclopropyl]propan-1-one
The compound identified by the CAS number 2138028-56-3 and the product name 1-[1-(Methylamino)cyclopropyl]propan-1-one represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates a cyclopropyl moiety linked to a propanone backbone, with a methylamino substituent at the cyclopropyl ring, which contributes to its distinct chemical properties and reactivity.
In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for new pharmacophores. The cyclopropyl group in 1-[1-(Methylamino)cyclopropyl]propan-1-one is particularly noteworthy, as it introduces rigidity to the molecular scaffold, which can influence both metabolic stability and binding affinity to biological targets. This structural feature has been exploited in various drug discovery programs, where cyclopropyl-containing molecules have shown promise in modulating enzyme activity and receptor interactions.
The methylamino substituent further enhances the compound's pharmacological profile by introducing basicity and potential hydrogen bonding capabilities. These attributes are crucial for interactions with acidic or polar sites on biological targets, such as enzymes and receptors. The combination of these functional groups makes 1-[1-(Methylamino)cyclopropyl]propan-1-one a versatile scaffold for medicinal chemists aiming to design molecules with improved pharmacokinetic properties and reduced side effects.
Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like 1-[1-(Methylamino)cyclopropyl]propan-1-one in biological systems. These simulations have been instrumental in guiding synthetic strategies and optimizing lead compounds for clinical development. For instance, virtual screening techniques have identified derivatives of this compound that exhibit enhanced binding affinity to specific therapeutic targets, paving the way for new drug candidates.
The synthesis of 1-[1-(Methylamino)cyclopropyl]propan-1-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclopropanation reactions, nucleophilic substitutions, and condensation processes, which are carefully orchestrated to ensure high yield and purity. The development of efficient synthetic routes is critical not only for laboratory-scale production but also for large-scale manufacturing, where cost-effectiveness and scalability are paramount.
One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Researchers have been investigating its pharmacological activity across various disease models, including inflammation, pain management, and neurodegenerative disorders. Preclinical studies have demonstrated promising results, showing that derivatives of 1-[1-(Methylamino)cyclopropyl]propan-1-one can modulate key signaling pathways involved in these conditions. These findings underscore the importance of continued research into this class of compounds.
The role of molecular diversity in drug discovery cannot be overstated. By exploring structural variations within the framework of 1-[1-(Methylamino)cyclopropyl]propan-1-one, scientists can uncover novel analogs with improved efficacy and safety profiles. Techniques such as structure-activity relationship (SAR) studies allow researchers to systematically modify specific parts of the molecule while monitoring changes in biological activity. This iterative process has been successful in optimizing lead compounds for clinical trials.
As our understanding of biological systems grows more sophisticated, so does our ability to design molecules that interact selectively with disease-causing targets. The unique combination of structural features in 1-[1-(Methylamino)cyclopropyl]propan-1-one, including the cyclopropyl ring and methylamino group, provides a rich foundation for further exploration. By leveraging cutting-edge technologies such as high-throughput screening and biocatalysis, researchers can accelerate the discovery process and bring new treatments to patients more quickly.
The future directions for research on this compound are multifaceted. Investigating its mechanism of action at a molecular level will provide insights into how it interacts with biological systems and why it exhibits certain therapeutic effects. Additionally, exploring its potential as a prodrug—a precursor that is metabolically converted into an active drug—could open up new avenues for treatment strategies.
In conclusion,1-[1-(Methylamino)cyclopropyl]propan-1-one (CAS No. 2138028-56-3) stands as a testament to the ingenuity and persistence of modern pharmaceutical research. Its unique structural features offer a promising platform for developing new therapeutic agents with significant clinical potential. As research continues to uncover its full pharmacological profile, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.
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